![molecular formula C5H6N2OS B152988 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide CAS No. 136575-75-2](/img/structure/B152988.png)
2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide involves its ability to bind to specific target enzymes and inhibit their activity. This binding occurs through the formation of covalent bonds between the compound and the target enzyme, leading to a reduction in enzymatic activity.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects. For example, studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide in laboratory experiments is its ability to selectively inhibit specific enzymes. This selectivity makes it a valuable tool for studying the role of specific enzymes in disease processes. However, one limitation of using this compound is its potential toxicity, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research involving 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide. One area of research involves the development of more potent and selective inhibitors of specific enzymes. Additionally, research may focus on the use of this compound as a potential therapeutic agent for the treatment of diseases such as cancer and inflammatory disorders. Finally, further studies may be conducted to better understand the mechanisms of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide can be achieved through the reaction of 2-aminothiazole with nitrous acid. This reaction leads to the formation of the corresponding diazonium salt, which is then reacted with an appropriate nucleophile to form the desired compound.
Scientific Research Applications
2,3-Dihydroimidazo[2,1-b][1,3]thiazole 1-oxide has been found to have several potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a potential inhibitor of enzymes involved in various disease processes. For example, studies have shown that this compound can inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition has been found to be effective in reducing the growth and metastasis of cancer cells.
Properties
136575-75-2 | |
Molecular Formula |
C5H6N2OS |
Molecular Weight |
142.18 g/mol |
IUPAC Name |
2,3-dihydroimidazo[2,1-b][1,3]thiazole 1-oxide |
InChI |
InChI=1S/C5H6N2OS/c8-9-4-3-7-2-1-6-5(7)9/h1-2H,3-4H2 |
InChI Key |
ROQAGDNERRGLPC-UHFFFAOYSA-N |
SMILES |
C1CS(=O)C2=NC=CN21 |
Canonical SMILES |
C1CS(=O)C2=NC=CN21 |
synonyms |
2,3-dihydroimidazo(2,1b)thiazole 1-oxide DHITO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.